2,4-Difluoronicotinic acid
Overview
Description
2,4-Difluoronicotinic acid is a chemical compound used for research purposes . It has a molecular formula of C6H3F2NO2 and a molecular weight of 159.09 g/mol .
Molecular Structure Analysis
The molecular structure of 2,4-Difluoronicotinic acid consists of a six-membered aromatic ring (a nicotinic acid moiety) with two fluorine atoms at the 2 and 4 positions .Physical And Chemical Properties Analysis
2,4-Difluoronicotinic acid is typically stored in a dry environment at 2-8°C . Its boiling point is 280.9±35.0°C at 760 mmHg . Other physical and chemical properties such as color, hardness, malleability, solubility, electrical conductivity, and melting point are not explicitly stated in the available resources .Scientific Research Applications
Nucleic Acid Research
2,4-Difluoronicotinic acid plays a role in the synthesis of 2′-fluoro modified nucleic acids . These modified nucleic acids are used in polymerase-directed synthesis, enhancing the stability of nucleic acids for analytical methods like matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) . This stability is crucial for accurate DNA sequencing and analysis.
Pharmacology
In pharmacology, derivatives of nicotinic acid, which include compounds like 2,4-Difluoronicotinic acid, are explored for their therapeutic potential. Nicotinic acid derivatives are significant due to their role in vital biological processes and potential in treating diseases .
Agriculture
2,4-Difluoronicotinic acid may have implications in agriculture, particularly in the development of herbicides. While the direct use of 2,4-Difluoronicotinic acid in agriculture isn’t highlighted, its structural analogs, such as 2,4-D, are extensively used as herbicides . Understanding its behavior can lead to the development of new agricultural chemicals.
Material Science
In material science, 2,4-Difluoronicotinic acid is available for research purposes and is used in the synthesis of various materials. .
Environmental Science
The study of 2,4-Difluoronicotinic acid and its analogs contributes to environmental science by understanding the degradation and impact of similar compounds on ecosystems. Research on biodegradation and environmental behavior of related compounds like 2,4-D provides insights into reducing environmental pollution .
Biochemistry
In biochemistry, 2,4-Difluoronicotinic acid could be involved in enzymatic reactions and the synthesis of bioactive molecules. The compound’s properties may influence the study of enzyme-catalyzed reactions and the development of biochemical assays .
Analytical Chemistry
2,4-Difluoronicotinic acid has potential applications in analytical chemistry, where it could be used in the development of assays and sensors. For example, its structural analogs are used in fluorescent assays for detecting herbicides, which could be adapted for 2,4-Difluoronicotinic acid as well .
Industrial Applications
Finally, 2,4-Difluoronicotinic acid may have industrial applications, particularly in the synthesis of nicotinic acid, which is used in various industries. Methods to produce nicotinic acid from related compounds are of industrial interest due to their potential ecological benefits .
Safety and Hazards
2,4-Difluoronicotinic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as having acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (respiratory system) .
properties
IUPAC Name |
2,4-difluoropyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXAJZJNPIWNZAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1F)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50479222 |
Source
|
| Record name | 2,4-Difluoro-nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50479222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoronicotinic acid | |
CAS RN |
849937-90-2 |
Source
|
| Record name | 2,4-Difluoro-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=849937-90-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Difluoro-nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50479222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-difluoropyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,8-Diazabicyclo[3.2.1]octane](/img/structure/B1590389.png)
![6-Chloro-4-methyl-1h-pyrrolo[2,3-b]pyridine](/img/structure/B1590396.png)
